Cas no 72007-81-9 (Benzenepropanol, a-ethyl-a-methyl-, 1-acetate)

• Product Name: Benzenepropanol, a-ethyl-a-methyl-, 1-acetate
• CAS No: 72007-81-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 563432
• Update Time: 2026-04-29

Benzenepropanol, a-ethyl-a-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, a-ethyl-a-methyl-, 1-acetate
• (3-methyl-1-phenylpentan-3-yl) acetate
• Α-ETHYL-Α-METHYL- BENZENEPROPANOL ACETATE
• 1-Ethyl-1-methyl-3-phenylpropyl acetate
• 1-Phenyl-3-methyl-3-pentanyl acetate
• 3-methyl-1-phenylpentan-3-yl acetate
• 3-Pentanol,3-methyl-1-phenyl-,acetate
• acetic acid-(1-ethyl-1-methyl-3-phenyl-propyl ester)
• EINECS 276-282-6
• Essigsaeure-(1-aethyl-1-methyl-3-phenyl-propylester)
• Methylethyl phenylethyl carbinyl acetate
• Phenethylmethylethylcarbinyl acetate
• Phenylethyl methylethylcarbinyl acetate

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.0106 (rough estimate)
• Boiling Point: 321.25°C (rough estimate)
• Flash Point: 112.1°C
• Refractive Index: 1.4970 (estimate)
• PSA: 26.30000
• LogP: 3.35100